![molecular formula C17H19F2N5O3S B6530760 2,6-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide CAS No. 946225-31-6](/img/structure/B6530760.png)
2,6-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-Difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide, also known as DFPSB, is an important synthetic intermediate in the production of various pharmaceuticals. It has been used in the synthesis of a variety of drugs, including those used to treat cancer, hypertension, and inflammatory diseases. DFPSB is typically synthesized through a series of reactions beginning with the reaction of pyridine with 2,6-difluorobenzoyl chloride. The resulting intermediate is then reacted with piperazine to form DFPSB.
Scientific Research Applications
2,6-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide has been used as an important intermediate in the synthesis of a variety of drugs, including those used to treat cancer, hypertension, and inflammatory diseases. It has also been used in the synthesis of antibiotics, antifungals, and antivirals. Additionally, this compound has been used in the synthesis of inhibitors of protein tyrosine phosphatases and in the synthesis of inhibitors of the enzyme cyclooxygenase-2.
Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , which suggests that this compound may also interact with various biological targets.
Mode of Action
It’s known that compounds with similar structures can interact with their targets and induce changes that lead to various biological activities .
Biochemical Pathways
Similar compounds have been found to exhibit a broad range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that the compound may interact with multiple biochemical pathways.
Result of Action
Similar compounds have been found to exhibit a broad range of biological activities , suggesting that this compound may also have diverse molecular and cellular effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2,6-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide in lab experiments include its low cost, high purity, and ease of synthesis. Additionally, this compound is a stable compound and has a long shelf life. However, there are some limitations to using this compound in lab experiments. For example, it is not soluble in water and has a low solubility in organic solvents.
Future Directions
For the use of 2,6-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide include its use in the synthesis of new drugs, such as those used to treat cancer, hypertension, and inflammatory diseases. Additionally, this compound could be used in the synthesis of inhibitors of protein tyrosine phosphatases, inhibitors of the enzyme cyclooxygenase-2, and inhibitors of other enzymes. Finally, this compound could be used in the synthesis of new antibiotics, antifungals, and antivirals.
Synthesis Methods
The synthesis of 2,6-difluoro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide is typically performed in two steps. In the first step, pyridine is reacted with 2,6-difluorobenzoyl chloride in the presence of a base, such as sodium hydroxide or potassium carbonate, to form a pyridinium salt. This reaction is typically carried out at a temperature of between 0 and 5°C. The pyridinium salt is then reacted with piperazine in the presence of a base, such as sodium hydroxide or potassium carbonate, to form this compound. This reaction is typically carried out at a temperature of between 0 and 5°C.
properties
IUPAC Name |
2,6-difluoro-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19F2N5O3S/c18-13-3-1-4-14(19)15(13)16(25)20-7-12-28(26,27)24-10-8-23(9-11-24)17-21-5-2-6-22-17/h1-6H,7-12H2,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKUYRLFSCLLBQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CC=N2)S(=O)(=O)CCNC(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19F2N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.